Cas no 1803977-54-9 (6-Cyano-2,3-dimethyl-4-(trifluoromethoxy)pyridine)

• Product Name: 6-Cyano-2,3-dimethyl-4-(trifluoromethoxy)pyridine
• CAS No: 1803977-54-9
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4911422
• Update Time: 2025-11-01

6-Cyano-2,3-dimethyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2,3-dimethyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H7F3N2O/c1-5-6(2)14-7(4-13)3-8(5)15-9(10,11)12/h3H,1-2H3
• InChI Key： JEZSNOJIEKOILA-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)N=C(C)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• XLogP3: 2.9
• Topological Polar Surface Area: 45.9

Additional information on 6-Cyano-2,3-dimethyl-4-(trifluoromethoxy)pyridine

Introduction to 6-Cyano-2,3-dimethyl-4-(trifluoromethoxy)pyridine (CAS No. 1803977-54-9)

6-Cyano-2,3-dimethyl-4-(trifluoromethoxy)pyridine (CAS No. 1803977-54-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the six-membered ring structure. The presence of multiple functional groups, including a cyano group, dimethyl substituents, and a trifluoromethoxy group, endows this molecule with a diverse range of potential applications and reactivities.

The cyano group (-CN) at the 6-position of the pyridine ring introduces a polar and highly reactive site, making it susceptible to nucleophilic substitution reactions. This feature is particularly valuable in synthetic chemistry, where it can serve as a versatile intermediate for constructing more complex molecules. The dimethyl substituents at the 2- and 3-positions enhance the stability of the pyridine ring while also influencing its electronic properties, thereby affecting its interactions with other molecules.

One of the most striking features of 6-Cyano-2,3-dimethyl-4-(trifluoromethoxy)pyridine is the presence of a trifluoromethoxy group (-OCH₂CF₃) at the 4-position. This group is known for its ability to modulate lipophilicity and metabolic stability, making it a common structural element in drug design. The electron-withdrawing nature of the trifluoromethyl group (-CF₃) further influences the electronic distribution within the molecule, potentially enhancing its binding affinity to biological targets.

The combination of these functional groups makes 6-Cyano-2,3-dimethyl-4-(trifluoromethoxy)pyridine a promising candidate for various applications in medicinal chemistry. Recent studies have highlighted its utility as a building block in the synthesis of novel bioactive compounds. For instance, researchers have explored its use in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The cyano group can be readily converted into other functional moieties, such as carboxylic acids or amides, while the trifluoromethoxy group can be used to fine-tune pharmacokinetic properties.

In addition to its pharmaceutical applications, 6-Cyano-2,3-dimethyl-4-(trifluoromethoxy)pyridine has shown potential in agrochemical research. Its structural features allow for interactions with biological targets that are relevant to plant growth regulation and pest control. The compound’s ability to cross cell membranes due to its lipophilic nature makes it an attractive candidate for systemic action in plants. Furthermore, its stability under various environmental conditions enhances its suitability for field applications.

The synthesis of 6-Cyano-2,3-dimethyl-4-(trifluoromethoxy)pyridine typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines or condensation reactions involving cyanoacrylates. Advances in catalytic methods have also enabled more efficient and sustainable synthesis pathways, reducing waste and improving scalability.

From a computational chemistry perspective, 6-Cyano-2,3-dimethyl-4-(trifluoromethoxy)pyridine has been extensively studied to understand its molecular interactions and binding affinities. Molecular docking simulations have revealed that this compound can effectively bind to various protein targets by leveraging its multiple functional groups. These studies have provided valuable insights into designing derivatives with enhanced potency and selectivity.

The growing interest in fluorinated compounds has further propelled research on 6-Cyano-2,3-dimethyl-4-(trifluoromethoxy)pyridine. Fluoroalkyl groups are known to improve drug bioavailability by increasing metabolic stability and lipophilicity. This property has been exploited in developing next-generation therapeutics that exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

In conclusion,6-Cyano-2,3-dimethyl-4-(trifluoromethoxy)pyridine (CAS No. 1803977-54-9) represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new synthetic methodologies and applications,6-Cyano-2,3-dimethyl-4-(trifluoromethoxy)pyridine is poised to play an increasingly important role in drug discovery and development.